Cas no 320422-30-8 (1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE)

• Product Name: 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
• CAS No: 320422-30-8
• MF: C₂₃H₂₅N₅
• MW: 371.478104352951
• CID: 5269585
• Update Time: 2026-03-09

1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE
• 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-YLAMINE

• Inchi： 1S/C23H25N5/c1-14-6-10-16(11-7-14)19-18-20(24)25-21(17-12-8-15(2)9-13-17)26-22(18)28(27-19)23(3,4)5/h6-13H,1-5H3,(H2,24,25,26)
• InChI Key： VVXIRNXIBSOVMA-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=NC(N)=C2C(C3=CC=C(C)C=C3)=NN(C(C)(C)C)C2=N1

Additional information on 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE

Introduction to 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE (CAS No. 320422-30-8)

The compound 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE, identified by its CAS number 320422-30-8, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a pyrazolo[3,4-d]pyrimidine core, has garnered considerable attention due to its unique structural and functional properties. The presence of bulky tert-butyl groups and electron-donating 4-methylphenyl substituents contributes to its distinct electronic characteristics, making it a promising candidate for various biochemical applications.

In recent years, the development of novel scaffolds for drug discovery has been a cornerstone of medicinal chemistry research. The pyrazolo[3,4-d]pyrimidine framework is particularly noteworthy, as it exhibits a high degree of structural flexibility and biological activity. This class of compounds has shown potential in modulating multiple targets, including kinases and other enzymes involved in cancer pathways. The specific arrangement of substituents in 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE enhances its binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

One of the most compelling aspects of this compound is its ability to interact with biological macromolecules in a highly specific manner. The tert-butyl group at the 1-position provides steric hindrance, which can be exploited to optimize binding interactions with protein targets. Meanwhile, the two 4-methylphenyl groups at the 3 and 6 positions introduce hydrophobicity and electronic modulation, further fine-tuning the compound's pharmacokinetic properties. These features make it an attractive scaffold for further derivatization and optimization.

Recent studies have highlighted the importance of heterocyclic compounds in drug development. The pyrazolo[3,4-d]pyrimidine core is particularly interesting because it can be modified in multiple ways to achieve desired biological effects. For instance, modifications at the 4-amino position can introduce additional functional groups that enhance solubility or metabolic stability. Similarly, alterations at the 5-position can influence electronic properties and binding affinity. These insights have guided the synthesis of numerous derivatives with improved pharmacological profiles.

The synthesis of 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE involves a multi-step process that requires precise control over reaction conditions. Key steps include condensation reactions to form the pyrazolo[3,4-d]pyrimidine core, followed by selective functionalization at the 1-, 3-, and 6-positions. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain kinases involved in cancer progression. The combination of steric bulk from the tert-butyl groups and hydrophobic interactions from the 4-methylphenyl substituents allows for strong binding to target enzymes. Additionally, the amino group at the 4-position provides a site for further derivatization to enhance potency or selectivity.

One notable aspect of this compound is its potential for oral bioavailability. The presence of lipophilic groups increases membrane permeability, while polar functionalities improve solubility in aqueous environments. This balance is crucial for achieving therapeutic efficacy without compromising pharmacokinetic properties. Further studies are ongoing to optimize these parameters through structure-activity relationship (SAR) analysis.

The role of computational chemistry in drug design has become increasingly prominent in recent years. Molecular modeling techniques can predict binding affinities and interactions between this compound and its target proteins with remarkable accuracy. These predictions guide experimental efforts by identifying key residues involved in binding and suggesting modifications that could enhance potency or selectivity.

Another area of interest is the potential use of this compound as a lead molecule for development against other diseases beyond cancer. Its versatile scaffold allows for modifications that could target inflammatory pathways or neurodegenerative disorders. Preliminary data suggest that derivatives of this compound may exhibit anti-inflammatory effects by modulating cytokine production or inhibiting key signaling pathways.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies specializing in medicinal chemistry are increasingly investing in novel scaffolds like pyrazolo[3,4-d]pyrimidines due to their proven track record in generating bioactive molecules. The specific features of 1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE make it a valuable asset in these efforts.

In conclusion,1-(TERT-BUTYL)-3,6-BIS(4-METHYLPHENYL)-1H-PYRAZOLO[3,4-D]PYRIMIDIN-4-AMINE (CAS No. 320422-30-8) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activity position it as a valuable lead molecule for further research and development.